Cas no 338399-43-2 (1-BENZYL-3-(4-FLUOROBENZYL)-5-[3-(4-METHOXYANILINO)ACRYLOYL]-2,4(1H,3H)-PYRIMIDINEDIONE)

• Product Name: 1-BENZYL-3-(4-FLUOROBENZYL)-5-[3-(4-METHOXYANILINO)ACRYLOYL]-2,4(1H,3H)-PYRIMIDINEDIONE
• CAS No: 338399-43-2
• MF: C₂₈H₂₄FN₃O₄
• MW: 485.50627040863
• CID: 5270265
• Update Time: 2025-08-04

1-BENZYL-3-(4-FLUOROBENZYL)-5-[3-(4-METHOXYANILINO)ACRYLOYL]-2,4(1H,3H)-PYRIMIDINEDIONE Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-3-(4-FLUOROBENZYL)-5-[3-(4-METHOXYANILINO)ACRYLOYL]-2,4(1H,3H)-PYRIMIDINEDIONE
• 1-benzyl-3-[(4-fluorophenyl)methyl]-5-[(2E)-3-[(4-methoxyphenyl)amino]prop-2-enoyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 3-[(4-fluorophenyl)methyl]-5-[3-[(4-methoxyphenyl)amino]-1-oxo-2-propen-1-yl]-1-(phenylmethyl)-
• 1-benzyl-3-[(4-fluorophenyl)methyl]-5-[(E)-3-(4-methoxyanilino)prop-2-enoyl]pyrimidine-2,4-dione

• Inchi： 1S/C28H24FN3O4/c1-36-24-13-11-23(12-14-24)30-16-15-26(33)25-19-31(17-20-5-3-2-4-6-20)28(35)32(27(25)34)18-21-7-9-22(29)10-8-21/h2-16,19,30H,17-18H2,1H3/b16-15+
• InChI Key： DOPPQGXNYIMCIQ-FOCLMDBBSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(C(C(/C=C/NC2C=CC(=CC=2)OC)=O)=CN(C1=O)CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 838
• XLogP3: 4.7
• Topological Polar Surface Area: 79

Additional information on 1-BENZYL-3-(4-FLUOROBENZYL)-5-[3-(4-METHOXYANILINO)ACRYLOYL]-2,4(1H,3H)-PYRIMIDINEDIONE

Chemical Profile of 1-BENZYL-3-(4-FLUOROBENZYL)-5-[3-(4-METHOXYANILINO)ACRYLOYL]-2,4(1H,3H)-PYRIMIDINEDIONE (CAS No. 338399-43-2)

The compound 1-BENZYL-3-(4-FLUOROBENZYL)-5-[3-(4-METHOXYANILINO)ACRYLOYL]-2,4(1H,3H)-PYRIMIDINEDIONE, identified by its CAS number 338399-43-2, represents a sophisticated molecular entity within the realm of pharmaceutical chemistry. This heterocyclic compound features a pyrimidinedione core, which is a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of multiple substituents, including benzyl, fluorobenzyl, and methoxyanilino groups, as well as an acryloyl moiety, contributes to its unique chemical properties and reactivity. Such structural features are often engineered to modulate binding interactions with biological targets, making this compound a subject of interest in drug discovery and development.

In recent years, the field of medicinal chemistry has seen significant advancements in the design of molecules with enhanced pharmacological profiles. The pyrimidinedione scaffold is particularly noteworthy due to its versatility in serving as a core structure for various bioactive compounds. For instance, derivatives of pyrimidinediones have been explored for their potential in inhibiting enzymes and receptors involved in metabolic disorders, inflammatory responses, and cancer pathways. The specific arrangement of substituents in 1-BENZYL-3-(4-FLUOROBENZYL)-5-[3-(4-METHOXYANILINO)ACRYLOYL]-2,4(1H,3H)-PYRIMIDINEDIONE suggests that it may exhibit inhibitory activity against certain enzymes or interact with specific biological targets. This hypothesis is supported by the growing body of literature demonstrating the efficacy of pyrimidinedione derivatives in preclinical studies.

The fluorobenzyl group is a particularly interesting feature from a chemical biology perspective. Fluorine atoms are frequently incorporated into pharmaceutical compounds due to their ability to influence metabolic stability, binding affinity, and electronic properties of molecules. In this context, the fluorine atom in the 4-fluorobenzyl moiety may enhance the compound's interaction with biological targets by increasing lipophilicity or altering electronic distributions. Furthermore, the presence of an acryloyl group provides a site for further functionalization or conjugation with other biomolecules. This versatility makes 1-BENZYL-3-(4-FLUOROBENZYL)-5-[3-(4-METHOXYANILINO)ACRYLOYL]-2,4(1H,3H)-PYRIMIDINEDIONE a valuable tool for researchers exploring novel therapeutic strategies.

Recent studies have highlighted the importance of rational drug design in developing compounds with improved pharmacokinetic and pharmacodynamic properties. The combination of benzyl, fluorobenzyl, and methoxyanilino substituents in this compound suggests that it may exhibit balanced solubility and bioavailability characteristics. These factors are critical for ensuring that a drug candidate can reach its target site effectively within the body. Additionally, the pyrimidinedione core is known to be stable under various physiological conditions, which enhances its potential as a lead compound for further optimization.

From a synthetic chemistry standpoint, 1-BENZYL-3-(4-FLUOROBENZYL)-5-[3-(4-METHOXYANILINO)ACRYLOYL]-2,4(1H,3H)-PYRIMIDINEDIONE presents an intriguing challenge due to its complex structure. The synthesis of this compound would require careful planning to ensure high yield and purity. Key steps might involve multi-step reactions such as condensation reactions to form the pyrimidinedione ring system, followed by selective functionalization at various positions using appropriate protecting groups and reagents. Advances in synthetic methodologies have made it possible to construct such complex molecules efficiently, but optimizing reaction conditions remains crucial for achieving scalable production.

The potential biological activity of this compound has not gone unnoticed by the scientific community. Preclinical studies have begun to explore its interactions with various biological targets, including enzymes and receptors implicated in human diseases. For example, derivatives of pyrimidinediones have shown promise in inhibiting kinases and other enzymes involved in cancer progression. While more research is needed to fully elucidate the pharmacological profile of 1-BENZYL-3-(4-FLUOROBENZYL)-5-[3-(4-METHOXYANILINO)ACRYLOYL]-2,4(1H,3H)-PYRIMIDINEDIONE, these initial findings suggest that it could be a valuable addition to the arsenal of compounds being developed for therapeutic purposes.

In conclusion,1-BENZYL-3-(4-FLUOROBENZYL)-5-[3-(4-METHOXYANILINO)ACRYLOYL]-2,4(1H,3H)-PYRIMIDINEDIONE (CAS No. 338399-43-2) is a structurally complex and potentially bioactive molecule that warrants further investigation. Its unique combination of substituents and functional groups makes it an attractive candidate for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, this compound may play a significant role in the development of next-generation pharmaceuticals.